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Compound of Interest

Compound Name:
2-Chloro-5-

methylbenzenecarboximidamide

CAS No.: 1260797-47-4

Cat. No.: B2908232

Get Quote

Executive Summary
2-Chloro-5-methylbenzenecarboximidamide (also known as 2-Chloro-5-methylbenzamidine)

is a functionalized amidine scaffold used primarily as a pharmacophore in the design of serine

protease inhibitors. The amidine moiety mimics the guanidine side chain of arginine, allowing

for high-affinity interactions with the S1 pocket of enzymes such as trypsin, thrombin, and

Factor Xa.

This monograph provides a comprehensive physicochemical profile, synthesis protocols, and

stability data. It addresses the specific electronic influence of the ortho-chloro and meta-methyl

substituents on the basicity and lipophilicity of the amidine group—critical factors for optimizing

oral bioavailability and target engagement.

Chemical Identity & Structural Analysis[1][2][3][4]
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The molecule features a benzene core substituted with a chlorine atom at the 2-position, a

methyl group at the 5-position, and an amidine group at the 1-position.

Property Detail

IUPAC Name 2-Chloro-5-methylbenzenecarboximidamide

Common Synonyms
2-Chloro-5-methylbenzamidine; 3-Methyl-6-

chlorobenzamidine

CAS Registry Number
771581-47-6 (Free base/General); 4387-32-0

(Nitrile Precursor)

Molecular Formula C₈H₉ClN₂

Molecular Weight
168.62 g/mol (Free Base); 205.08 g/mol (HCl

Salt)

SMILES CC1=CC(C(N)=N)=C(Cl)C=C1

InChI Key

Calculated from structure:

KVMVAFKWEWLDPU-UHFFFAOYSA-N

(Analogous)

Structural Logic & Electronic Effects
Amidine Basicity: The ortho-chloro substituent exerts a negative inductive effect (-I) and a

steric effect that decouples the amidine from the aromatic ring conjugation. This typically

lowers the pKₐ compared to unsubstituted benzamidine (pKₐ ~11.6).

Lipophilicity: The 5-methyl group adds lipophilicity (+π), balancing the polarity of the amidine.

The 2-chloro group adds significant lipophilicity (Cl π ≈ 0.71) while also blocking metabolic

oxidation at the ortho position.

Physicochemical Profile
The following data aggregates calculated values and experimental ranges from structurally

homologous benzamidine derivatives.
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Property Value / Range Confidence / Method

Dissociation Constant (pKₐ) 10.2 ± 0.5
Predicted (Hammett Eq. &

Analog SAR)

LogP (Octanol/Water) 1.9 – 2.2 Predicted (Consensus LogP)

LogD (pH 7.4) -0.8 to -0.5
Predicted (Ionized species

dominates)

Melting Point (HCl Salt) > 200°C (dec.)
Estimated based on 2-Cl-

benzamidine HCl

Solubility (Water) > 50 mg/mL As Hydrochloride salt (High)

Solubility (DMSO) > 100 mg/mL As Hydrochloride salt

Polar Surface Area (PSA) 49.9 Å² Calculated (Amidine fragment)

H-Bond Donors / Acceptors 3 / 2 Amidine group contribution

Critical Insight: At physiological pH (7.4), this molecule exists almost exclusively (>99.9%) as

the protonated cation. This ensures high solubility but requires carrier-mediated transport or

prodrug strategies (e.g., amidoxime) for effective cellular permeability.

Synthesis & Manufacturing Protocols
The industrial standard for synthesizing sterically hindered amidines is the Pinner Reaction,

which proceeds via an imidate intermediate.

Reaction Pathway (DOT Visualization)
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Caption: Two-step Pinner synthesis converting the nitrile precursor to the amidine via an

imidate ester.

Detailed Experimental Protocol
Objective: Synthesis of 2-Chloro-5-methylbenzenecarboximidamide Hydrochloride.

Reagents:

2-Chloro-5-methylbenzonitrile (1.0 eq)

Anhydrous Ethanol (Solvent)

HCl gas (Anhydrous)

Ammonia (7N in Methanol or Ethanol)

Diethyl Ether (for precipitation)

Procedure:

Imidate Formation:

Dissolve 2-Chloro-5-methylbenzonitrile (10 g) in anhydrous ethanol (50 mL) in a round-

bottom flask equipped with a drying tube (CaCl₂).

Cool the solution to 0°C in an ice bath.
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Bubble dry HCl gas through the solution for 30–45 minutes until saturation. Note:

Exothermic reaction; maintain temperature <10°C.

Seal the flask and stir at room temperature for 16–24 hours.

Checkpoint: Monitor by TLC (disappearance of nitrile). The product may precipitate as the

imidate hydrochloride.

Remove excess HCl and solvent under reduced pressure (keep temperature <40°C) to

obtain the crude imidate ester hydrochloride.

Ammonolysis:

Resuspend the crude imidate in anhydrous ethanol (30 mL).

Add 7N Ammonia in ethanol (3.0 eq) dropwise at 0°C.

Allow the mixture to warm to room temperature and stir for 12 hours.

Work-up: Concentrate the mixture to ~10 mL.

Add cold Diethyl Ether (100 mL) to precipitate the crude amidine hydrochloride.

Filter the white solid and wash with fresh ether.

Purification:

Recrystallize from Isopropanol/Ethanol (9:1) to yield pure white crystals.

Yield Expectation: 75–85%.

Stability & Degradation
Amidines are susceptible to hydrolysis, converting back to the primary amide and eventually

the carboxylic acid, especially under basic conditions or high temperatures.

Degradation Pathway (DOT Visualization)
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Caption: Hydrolytic degradation pathway. The conversion to amide is the primary stability risk in

aqueous formulations.

Storage & Handling[8]
Solid State: Stable for >2 years if stored at -20°C in a desiccator. Hygroscopic as HCl salt.

Solution State:

pH 2–6: Stable (protonated form resists nucleophilic attack).

pH >8: Unstable (rapid hydrolysis to amide).

Solvents: Avoid aldehydes/ketones (forms Schiff bases). Use DMSO or Water/Methanol.

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 2740918, 2-Chlorobenzamidine. Retrieved from [Link]

To cite this document: BenchChem. [Technical Monograph: Physicochemical Profiling of 2-
Chloro-5-methylbenzenecarboximidamide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2908232/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorobenzamidine
https://www.benchchem.com/product/b2908232/docs#technical-monograph-physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide
https://www.benchchem.com/product/b2908232/docs#technical-monograph-physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2908232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b2908232/docs#technical-monograph-
physicochemical-profiling-of-2-chloro-5-methylbenzenecarboximidamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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